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Compound of Interest

Compound Name: Valericanhydride

Cat. No.: B044263

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of valeric anhydride, a key reagent in organic
synthesis. It details critical safety information, proper handling protocols, and its core physical
and chemical properties to ensure its safe and effective use in a laboratory setting.

Chemical Identification and Properties

Valeric anhydride, also known as pentanoic anhydride, is a clear, colorless to pale yellow liquid.
[1] It is primarily used as a reagent in the synthesis of various organic compounds, including
pharmaceuticals and other specialty chemicals.[2][3]

Table 1: Chemical and Physical Properties of Valeric Anhydride
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Property Value References
Molecular Formula C10H1803 [1112]
Molecular Weight 186.25 g/mol [2]

CAS Number 2082-59-9 [2][4]
Appearance Clear colorless to yellow liquid [1112]

Melting Point -56 °C [2][4]

Boiling Point 228-230 °C [2][4]
Density 0.944 g/mL at 20 °C [2][4]

Flash Point 99 °C - 100.1 °C (closed cup) [4]

Refractive Index

n20/D 1.421

[2]14]

Solubility

Slightly soluble in chloroform
and methanol.[2] Limited

solubility in water.[1]

Hazard Identification and Safety Precautions

Valeric anhydride is classified as a corrosive substance that poses significant health risks upon

exposure.[4][5][6] Understanding these hazards is paramount for safe handling.

Table 2: GHS Hazard Information for Valeric Anhydride

Hazard Class GHS Pictogram Signal Word Hazard Statement
H314: Causes severe
Skin ]
Danger skin burns and eye

Corrosion/Irritation

damage.[4][7]

Primary routes of exposure include inhalation, skin contact, eye contact, and ingestion.[5]

Exposure can cause severe chemical burns to the skin, eyes, respiratory tract, and

gastrointestinal tract.[5] The toxicological properties of this substance have not been fully

investigated, warranting a high degree of caution.[5]
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Personal Protective Equipment (PPE): To mitigate exposure risks, the following PPE is
mandatory when handling valeric anhydride:

Eye Protection: Chemical safety goggles and a face shield are essential.[4]

Hand Protection: Wear suitable chemical-resistant gloves.[5]

Skin and Body Protection: A lab coat or other protective clothing should be worn.[5] In case

of potential splashing, an apron or full-body suit may be necessary.

Respiratory Protection: Use a NIOSH/MSHA-approved respirator with an appropriate
cartridge for organic vapors, especially when working outside a fume hood or in poorly
ventilated areas.[4]
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Caption: Personal Protective Equipment (PPE) selection workflow for handling valeric
anhydride.

Handling and Storage Protocols

Adherence to strict handling and storage procedures is crucial for maintaining a safe laboratory
environment.

Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[5]

Avoid inhalation of vapors or mists.[7]

Prevent contact with skin, eyes, and clothing.[5]

Wash hands and any exposed skin thoroughly after handling.[5][6]

Keep containers tightly closed when not in use.[5]

Ground and bond containers when transferring material to prevent static discharge.
Storage:
e Store in a cool, dry, and well-ventilated area.[5]

o Keep containers tightly sealed to prevent exposure to moisture, as valeric anhydride is
moisture-sensitive.[7]

o Store away from incompatible materials, such as strong oxidizing agents, strong acids, and
strong bases.[6][8]

» Designate a specific "corrosives area" for storage.[5][6]

Emergency and First-Aid Procedures

Immediate and appropriate action is critical in the event of an accidental exposure or spill.

Spill Response:
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Evacuate: Immediately evacuate non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated.

Contain: Absorb the spill with an inert, non-combustible material such as vermiculite, sand,
or earth.[5] Do not use combustible materials like sawdust.

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste disposal.[5][7]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.

Report: Report the incident to the appropriate safety personnel.
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Caption: Step-by-step workflow for responding to a valeric anhydride spill.
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First-Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30
minutes, occasionally lifting the upper and lower eyelids.[5] Seek immediate medical
attention.[5][7]

o Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes.[5] Seek immediate medical attention.[5]

 Inhalation: Remove the victim from the exposure area to fresh air immediately.[5] If breathing
is difficult, administer oxygen. If breathing has stopped, give artificial respiration (do not use
mouth-to-mouth).[5] Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting.[5][7] If the victim is conscious and alert, rinse their
mouth with water and have them drink 2-4 cupfuls of milk or water.[5] Never give anything by
mouth to an unconscious person.[7] Seek immediate medical attention.[5]

Fire-Fighting Measures

Valeric anhydride is a combustible liquid.[9]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[7]

o Fire-Fighting Procedures: Firefighters should wear full protective gear, including a self-
contained breathing apparatus (SCBA).[5][7] Use a water spray to keep fire-exposed
containers cool.[5]

» Hazardous Combustion Products: Thermal decomposition can produce irritating and highly
toxic gases, including carbon oxides.[7]

Disposal Considerations

Disposal of valeric anhydride and its containers must be handled as hazardous waste. All
disposal practices must comply with federal, state, and local regulations. Do not allow the
chemical to enter drains or waterways.[5]
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This technical guide is intended to provide essential safety and handling information. Always
refer to the most current Safety Data Sheet (SDS) provided by your supplier before working
with valeric anhydride and ensure you are fully trained on the proper procedures for its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b044263?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/2082-59-9/
https://www.lookchem.com/casno2082-59-9.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5352425.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/245933
https://pim-resources.coleparmer.com/sds/77714.pdf
https://www.fishersci.com/store/msds?partNumber=AC422450050&productDescription=VALERIC+ANHYDRIDE+98%25+%28GC%29+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/valeric-anhydride.pdf
https://www.fishersci.com/store/msds?partNumber=AAL04385&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-216049.pdf
https://www.benchchem.com/product/b044263#valeric-anhydride-safety-data-sheet-and-handling
https://www.benchchem.com/product/b044263#valeric-anhydride-safety-data-sheet-and-handling
https://www.benchchem.com/product/b044263#valeric-anhydride-safety-data-sheet-and-handling
https://www.benchchem.com/product/b044263#valeric-anhydride-safety-data-sheet-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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